Tris(eta5-cyclopenta-2,4-dien-1-yl)terbium

Specification

• CAS No.: 1272-25-9
• Molecular Formula: C15H15Tb
• Molecular Weight: 354.20 g/mol
• IUPAC Name: cyclopenta-1,3-diene;terbium(3+)
• Standard InChI: InChI=1S/3C5H5.Tb/c3*1-2-4-5-3-1;/h3*1-3H,4H2;/q3*-1;+3
• Standard InChI Key: WFRJBVQIASPUDD-UHFFFAOYSA-N
• SMILES: [CH-]1C=CC=C1.[CH-]1C=CC=C1.[CH-]1C=CC=C1.[Tb+3]
• Canonical SMILES: C1C=CC=[C-]1.C1C=CC=[C-]1.C1C=CC=[C-]1.[Tb+3]

Introduction

Physical and Chemical Properties

Tris(eta5-cyclopenta-2,4-dien-1-yl)terbium possesses distinctive physical and chemical properties that determine its behavior in various applications. Understanding these properties is crucial for assessing its potential uses and handling requirements.

Basic Physical Properties

The compound is characterized by the following fundamental properties:

Property	Value
CAS Number	1272-25-9
Molecular Formula	C15H15Tb
Molecular Weight	354.20 g/mol
Appearance	Typically a colored solid
IUPAC Name	cyclopenta-1,3-diene;terbium(3+)
Standard InChI	InChI=1S/3C5H5.Tb/c31-2-4-5-3-1;/h31-3H,4H2;/q3*-1;+3
Standard InChIKey	WFRJBVQIASPUDD-UHFFFAOYSA-N
These physical characteristics are important for identification and classification purposes in research and industrial settings.

Chemical Reactivity

Like many lanthanide complexes, Tris(eta5-cyclopenta-2,4-dien-1-yl)terbium exhibits notable sensitivity to air and moisture. This reactivity arises from the ionic nature of the metal-ligand bonds and the propensity of the terbium center to undergo oxidation. Consequently, handling this compound typically requires inert atmosphere techniques such as Schlenk line or glovebox operations.
The compound's chemical behavior is largely influenced by the electronic configuration of the terbium ion, which contains f-electrons that can participate in various types of interactions. This electronic structure contributes to the complex's potential catalytic activity and interesting magnetic properties that are characteristic of many lanthanide compounds.

Synthesis Methods

The preparation of Tris(eta5-cyclopenta-2,4-dien-1-yl)terbium involves specific chemical procedures that must be conducted under controlled conditions to ensure high purity and yield.

Standard Synthetic Routes

The synthesis of Tris(eta5-cyclopenta-2,4-dien-1-yl)terbium typically involves the reaction of terbium halides with cyclopentadienyl sources. Common synthetic approaches include:

• Reaction of anhydrous terbium chloride (TbCl3) or bromide (TbBr3) with alkali metal cyclopentadienides (typically sodium or potassium cyclopentadienide) in appropriate solvents such as tetrahydrofuran (THF) or diethyl ether.

• Salt metathesis reactions that exchange the halide ligands of terbium halides for cyclopentadienyl groups under rigorously anhydrous conditions.
  These synthetic methods require careful control of reaction parameters, including temperature, solvent choice, and reactant stoichiometry, to optimize yield and product quality.

Purification Techniques

Due to the air-sensitive nature of the product, purification typically involves techniques compatible with inert atmosphere handling, such as:

• Recrystallization from appropriate solvents

• Sublimation under vacuum

• Chromatographic separation using air-free techniques
  These purification steps are essential for obtaining high-purity Tris(eta5-cyclopenta-2,4-dien-1-yl)terbium suitable for analytical studies or application-oriented research.

Structural Characteristics

The structural features of Tris(eta5-cyclopenta-2,4-dien-1-yl)terbium significantly influence its chemical behavior and application potential. Understanding these characteristics provides insight into the compound's unique properties.

Spectroscopic Analysis

Spectroscopic techniques are vital for characterizing Tris(eta5-cyclopenta-2,4-dien-1-yl)terbium and understanding its electronic and structural properties.

Infrared and Raman Spectroscopy

Infrared (IR) and Raman spectroscopy are particularly useful for examining the vibrational modes of the cyclopentadienyl rings and their interaction with the terbium center. Characteristic absorption bands in the IR spectrum, particularly those associated with ring stretching and metal-carbon vibrations, provide valuable structural information.
The complementary nature of IR and Raman spectroscopy allows for a more complete characterization of the vibrational modes, helping to confirm structural features and monitor changes that may occur during reactions or applications.

Applications

The unique properties of Tris(eta5-cyclopenta-2,4-dien-1-yl)terbium make it valuable for various applications in chemistry and materials science.

Catalysis

Tris(eta5-cyclopenta-2,4-dien-1-yl)terbium and related lanthanide complexes have shown significant potential as catalysts for various reactions, particularly polymerization processes. The unique electronic properties of the terbium center, combined with the steric environment created by the cyclopentadienyl ligands, enable these compounds to efficiently coordinate and activate substrates.
Key catalytic applications include:

• Olefin polymerization, where the complex can initiate the conversion of simple alkenes into polymers with controlled stereochemistry

• Ring-opening polymerization of cyclic esters and other monomers

• Coupling reactions that form carbon-carbon bonds
  The catalytic activity can often be fine-tuned by modifying the cyclopentadienyl ligands or introducing additional co-catalysts, allowing for versatility in synthetic applications.

Materials Science

In materials science, Tris(eta5-cyclopenta-2,4-dien-1-yl)terbium has potential applications related to its unique optical and electronic properties. These include:

• Development of luminescent materials that exploit terbium's characteristic emission properties

• Creation of magnetic materials with unusual properties due to the electronic configuration of the terbium center

• Precursors for the synthesis of terbium-containing thin films or nanoparticles through techniques such as chemical vapor deposition
  These applications leverage the distinctive properties of the terbium ion within the structural framework provided by the cyclopentadienyl ligands.

Thermal Properties

Understanding the thermal behavior of Tris(eta5-cyclopenta-2,4-dien-1-yl)terbium is crucial for both its handling and potential applications.

Comparison with Related Lanthanide Complexes

Examining Tris(eta5-cyclopenta-2,4-dien-1-yl)terbium in the context of similar compounds provides valuable comparative insights.

Structural Comparisons

When compared to analogous complexes such as tris(cyclopentadienyl)lanthanum, tris(cyclopentadienyl)holmium, tris(cyclopentadienyl)thulium, and tris(cyclopentadienyl)ytterbium, several trends and differences emerge:

Complex	Molecular Weight (g/mol)	Metal Ionic Radius (pm)	Properties
Tris(η5-Cp)terbium	354.20	106.3 (Tb3+)	Organometallic complex with potential catalytic applications
Tris(η5-Cp)lanthanum	334.19	117.2 (La3+)	Melting point: 275°C; Boiling point: 41.5°C at 760 mmHg
Tris(η5-Cp)holmium	360.21	104.1 (Ho3+)	Similar organometallic structure
Tris(η5-Cp)thulium	364.21	102.0 (Tm3+)	ΔfH° gas: 14.8 ± 1.5 kcal/mol; ΔfH° solid: -11.8 ± 1.2 kcal/mol
Tris(η5-Cp)ytterbium	370.33	100.8 (Yb3+)	Air and moisture sensitive; requires inert atmosphere handling
This comparison illustrates how properties vary across the lanthanide series, influenced by the lanthanide contraction phenomenon, which results in decreasing ionic radii as atomic number increases. These differences affect bond lengths, coordination geometry, and consequently, the chemical and physical properties of the complexes.

Reactivity Trends

The reactivity patterns of these complexes generally follow trends related to the lanthanide contraction and the specific electronic configurations of the metal centers. As the ionic radius decreases across the series, there can be subtle changes in:

• Catalytic activity and selectivity

• Stability toward air and moisture

• Thermal properties and decomposition pathways

• Coordination preferences and ligand exchange rates Understanding these comparative aspects provides valuable context for predicting and interpreting the behavior of Tris(eta5-cyclopenta-2,4-dien-1-yl)terbium in various applications and research contexts.